
Application Notes & Protocols: Visualization of
DNA and RNA in Gels with GelRed™

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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CAS No.: 12239-11-1

Cat. No.: B1172030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The visualization of deoxyribonucleic acid (DNA) and ribonucleic acid (RNA) following

electrophoretic separation in agarose or polyacrylamide gels is a fundamental technique in

molecular biology. Historically, ethidium bromide (EtBr) has been the stain of choice due to its

low cost and sufficient sensitivity for many applications.[1][2][3] However, its high toxicity and

mutagenicity pose significant safety and disposal concerns.[2][4][5]

This has led to the development of safer, yet highly sensitive, alternative fluorescent dyes.

GelRed™ is a proprietary, ultra-sensitive, and environmentally safe fluorescent nucleic acid

stain designed to replace EtBr.[6][7] It can be used for staining double-stranded DNA (dsDNA),

single-stranded DNA (ssDNA), or RNA in both agarose and polyacrylamide gels.[6][8]

GelRed™ offers superior sensitivity and safety, as it is designed to be cell membrane-

impermeable, preventing it from entering living cells.[2][9]
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This document provides detailed protocols for the use of GelRed™ in both pre-cast and post-

staining procedures, along with quantitative data comparing its performance to other common

nucleic acid stains.

Mechanism of Action
GelRed™ is an asymmetric cyanine dye that binds to nucleic acids.[10] Upon binding to DNA

or RNA, it exhibits a significant enhancement in fluorescence, which can be visualized under

ultraviolet (UV) illumination. The spectral properties of GelRed™ are very similar to those of

EtBr, with an excitation maximum at approximately 300 nm and an emission maximum at

around 605 nm.[1][11] This allows for its use with standard UV transilluminators and imaging

systems without the need for new equipment.[6] The dye is structurally designed to be a larger

molecule than EtBr, which contributes to its reduced cell permeability and enhanced safety

profile.[9]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of GelRed™ in comparison to

other common nucleic acid stains.

Feature GelRed™
Ethidium Bromide
(EtBr)

SYBR® Safe

Detection Limit

As low as 25 ng (pre-

cast), 0.25 ng (post-

stain)[1][9]

~1-5 ng[3] ~1-5 ng[1]

Excitation Maxima

(nm)
~300 300, 360 ~502

Emission Maximum

(nm)
~605[11] ~590[1] ~530

Mutagenicity Non-mutagenic[2] Mutagenic[2] Reduced mutagenicity

Cell Permeability Impermeable[2] Permeable Permeable

Disposal
Non-hazardous

waste[2][7]
Hazardous waste[2]

Check local

regulations
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Experimental Protocols
I. Post-Staining Protocol for Agarose and
Polyacrylamide Gels
This is the recommended method for achieving the highest sensitivity and avoiding any

potential impact of the dye on nucleic acid migration during electrophoresis.[8][12]

Materials:

GelRed™ (10,000X stock solution)

Deionized water or 0.1 M NaCl

Staining tray (polypropylene is recommended to avoid dye absorption)

Orbital shaker (optional, but recommended for uniform staining)

Procedure:

Perform Electrophoresis: Run the agarose or polyacrylamide gel according to your standard

protocol.

Prepare Staining Solution:

For a 3X staining solution, dilute the 10,000X GelRed™ stock solution 3,300-fold in

deionized water. For example, add 15 µL of 10,000X GelRed™ to 50 mL of water.

For enhanced sensitivity, the staining solution can be prepared in 0.1 M NaCl.[8][12]

Stain the Gel:

Carefully place the gel into the staining tray.

Add enough 3X GelRed™ staining solution to fully submerge the gel.

Incubate the gel for 30-60 minutes at room temperature with gentle agitation (e.g., on an

orbital shaker).[12] Staining time may need to be optimized based on gel thickness and
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acrylamide concentration.

Destaining (Optional): No destaining step is required.[8]

Visualization: Visualize the stained gel using a standard UV transilluminator (302 nm or 312

nm) and an ethidium bromide filter.

II. Pre-Casting Protocol for Agarose Gels
This method is more convenient as it eliminates the need for a separate staining step after

electrophoresis. However, it may slightly affect the migration of nucleic acid fragments in some

cases.[8][11] This protocol is not recommended for polyacrylamide gels.[8]

Materials:

GelRed™ (10,000X stock solution)

Agarose

Electrophoresis buffer (e.g., 1X TAE or 1X TBE)

Microwave or heating plate

Gel casting tray and combs

Procedure:

Prepare Molten Agarose: Prepare the molten agarose gel solution in your desired

electrophoresis buffer using your standard protocol.

Add GelRed™:

Allow the molten agarose to cool slightly to about 60-70°C.

Add GelRed™ 10,000X stock solution to the molten agarose at a 1:10,000 dilution. For

example, add 5 µL of 10,000X GelRed™ to 50 mL of agarose solution.[8]

Swirl the flask gently to ensure even distribution of the dye.
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Cast the Gel: Pour the agarose solution containing GelRed™ into the casting tray with

combs and allow it to solidify.

Perform Electrophoresis: Load your samples and run the gel according to your standard

protocol.

Visualization: Visualize the gel directly on a UV transilluminator. No post-staining is

necessary.
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Caption: Post-Staining Experimental Workflow.
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Caption: Pre-Casting Experimental Workflow.
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Issue Possible Cause Recommendation

Weak Fluorescence
Dye precipitated out of

solution.

Heat the GelRed™ solution to

45-50°C for two minutes and

vortex to redissolve. Store at

room temperature to prevent

precipitation.[12]

Insufficient staining time.

Increase incubation time,

especially for thicker gels or

those with high acrylamide

content.[12]

Smeared DNA Bands Too much DNA loaded.

Reduce the amount of DNA

loaded by one-half to one-

third.[12]

Dye interference with migration

(pre-cast).

Use the post-staining method

to avoid any interference with

DNA migration.[8][12]

Incompatible loading dye.

Some loading dyes (e.g., those

containing SDS) may cause

band smearing in pre-cast

gels. Use the post-staining

protocol if SDS is required.

High Background Staining solution not fresh.

While the staining solution can

be reused 2-3 times, its

performance may decrease.

Prepare fresh staining solution

if high background is

observed.[11]

Safety and Disposal
GelRed™ has been subjected to extensive testing and has been shown to be non-toxic and

non-mutagenic at concentrations well above those used for gel staining.[2][6] It is not classified

as hazardous waste, and staining solutions can typically be disposed of down the drain in
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accordance with local regulations.[2][7] However, it is always recommended to follow universal

safety precautions when working in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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